![molecular formula C18H19NO5S B6412934 2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% CAS No. 1261990-28-6](/img/structure/B6412934.png)
2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (95%) is an organic compound with a wide range of applications in scientific research. It has been used in various biochemical and physiological studies, as well as in lab experiments.
Scientific Research Applications
2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (95%) has been used in various scientific research applications. It has been used to study the structure and function of proteins, as well as to study the binding and inhibition of enzymes. It has also been used in studies of drug metabolism, drug-drug interactions, and toxicity. Additionally, it has been used to study the role of membrane proteins in cell signaling and to study the structure and function of membrane proteins.
Mechanism of Action
2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (95%) acts as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. The compound binds to the active site of the enzyme and blocks the binding of substrates, preventing the enzyme from carrying out its normal function. This inhibition of the enzyme can lead to changes in drug metabolism and drug-drug interactions.
Biochemical and Physiological Effects
2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (95%) has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme cytochrome P450, which can lead to changes in drug metabolism and drug-drug interactions. Additionally, it has been found to have a range of anti-inflammatory and antioxidant effects, as well as having an inhibitory effect on cell proliferation.
Advantages and Limitations for Lab Experiments
2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (95%) has a number of advantages and limitations for use in lab experiments. On the one hand, it is an effective inhibitor of the enzyme cytochrome P450, which makes it useful for studying drug metabolism and drug-drug interactions. Additionally, it has a number of anti-inflammatory and antioxidant effects, making it useful for studying these processes. However, it is a relatively expensive compound, and it can be difficult to obtain in large quantities.
Future Directions
The future directions for 2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (95%) are numerous. It could be used to further study the role of cytochrome P450 in drug metabolism and drug-drug interactions. Additionally, it could be used to study the role of membrane proteins in cell signaling and to further explore the anti-inflammatory and antioxidant effects of the compound. Finally, it could be used to develop new drugs or therapies that target specific enzymes or proteins.
Synthesis Methods
2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (95%) is synthesized through a condensation reaction of 4-(pyrrolidinylsulfonyl)phenol and 2-methoxybenzoic acid. The reaction is catalyzed by an acid catalyst, such as sulfuric acid. The reaction proceeds in the presence of a solvent, such as acetonitrile, and is heated at a temperature of 80-90°C. The reaction is complete after 3-4 hours and the resulting product is a white solid that is 95% pure.
properties
IUPAC Name |
2-methoxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO5S/c1-24-17-12-14(6-9-16(17)18(20)21)13-4-7-15(8-5-13)25(22,23)19-10-2-3-11-19/h4-9,12H,2-3,10-11H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNAQGIAVQDINHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50692358 |
Source
|
Record name | 3-Methoxy-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50692358 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261990-28-6 |
Source
|
Record name | 3-Methoxy-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50692358 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.